Cas no 2228666-79-1 (1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile
• CAS No: 2228666-79-1
• MF: C₉H₆ClFN₂
• MW: 196.60874414444
• CID: 6183316
• PubChem ID: 165634627
• Update Time: 2025-06-14

1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile
• 2228666-79-1
• EN300-1977322

• Inchi： 1S/C9H6ClFN2/c10-6-3-7(8(11)13-4-6)9(5-12)1-2-9/h3-4H,1-2H2
• InChI Key： QTYPMDDSPKSNRK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1(C#N)CC1)F

Computed Properties

• Exact Mass: 196.0203541g/mol
• Monoisotopic Mass: 196.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(5-Chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile (CAS No. 2228666-79-1)

The compound 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile (CAS No. 2228666-79-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring and a pyridine moiety, makes it a valuable building block for synthesizing novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for halogenated pyridine derivatives like 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile has grown substantially, driven by the need for more efficient and selective chemical transformations. The presence of both chloro and fluoro substituents on the pyridine ring enhances its reactivity, making it particularly useful in cross-coupling reactions and nucleophilic substitutions. This aligns with current trends in medicinal chemistry, where researchers seek to optimize molecular properties through strategic halogen placement.

The cyclopropane-1-carbonitrile component of this compound adds another dimension to its utility. Cyclopropane rings are known to confer conformational rigidity and metabolic stability to molecules, which is why they frequently appear in drug candidates. When combined with the electronic effects of the nitrile group, this structure becomes particularly attractive for designing enzyme inhibitors and receptor modulators. These features explain why searches for "nitrile-containing pyridine compounds" and "fluorinated cyclopropane derivatives" have seen a noticeable increase in scientific databases.

From a synthetic chemistry perspective, CAS 2228666-79-1 represents an interesting case study in heterocyclic chemistry. The compound's stability under various reaction conditions makes it suitable for multi-step syntheses, while its crystalline nature facilitates purification and characterization. These practical advantages have made it a subject of interest in process chemistry forums and patent literature, particularly in discussions about "scalable synthesis of functionalized pyridines" and "sterically hindered carbonitrile applications."

Environmental and regulatory considerations surrounding halogenated compounds have also brought attention to molecules like 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile. While not classified as hazardous, its structural features prompt legitimate questions about biodegradation pathways and ecological impact - topics that frequently appear in searches for "green chemistry approaches to halogenated intermediates." Responsible handling and disposal protocols are always recommended when working with such specialized chemicals.

The analytical characterization of 2228666-79-1 typically involves advanced techniques like NMR spectroscopy (particularly ¹⁹F NMR for the fluorine atom), mass spectrometry, and X-ray crystallography. These methods confirm not only the compound's identity but also provide valuable data about its molecular conformation and electronic properties. Such detailed characterization addresses common queries from researchers about "spectroscopic analysis of fluoropyridine derivatives" and "structure-activity relationships in nitrile compounds."

Looking forward, the applications of 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile are likely to expand as synthetic methodologies evolve. Current research directions include its use in metal-catalyzed transformations, photochemical reactions, and as a precursor for more complex heterocyclic systems. These potential applications correspond with growing interest in "catalytic C-H functionalization of pyridines" and "strained ring systems in medicinal chemistry" - search terms that have gained traction in recent literature.

For procurement specialists and inventory managers, proper storage of CAS 2228666-79-1 requires attention to standard chemical storage protocols - protection from moisture, maintenance at stable temperatures, and use of appropriate containment materials. These practical considerations often appear in searches related to "handling sensitive nitrile compounds" and "long-term storage of fluorinated building blocks," reflecting the compound's specialized nature.

In conclusion, 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile represents a versatile and valuable intermediate in modern chemical research. Its combination of halogenated pyridine and strained carbocyclic features offers unique opportunities for molecular design across multiple disciplines. As synthetic chemistry continues to advance, this compound will likely maintain its relevance in addressing challenges related to "privileged structures in drug discovery" and "sustainable heterocyclic chemistry" - topics that dominate current scientific discourse.